2-[(1-Methylsulfonylpiperidine-4-carbonyl)-propylamino]acetic acid

• IUPAC Name: 2-[(1-methylsulfonylpiperidine-4-carbonyl)-propylamino]acetic acid
• InChI: InChI=1S/C12H22N2O5S/c1-3-6-13(9-11(15)16)12(17)10-4-7-14(8-5-10)20(2,18)19/h10H,3-9H2,1-2H3,(H,15,16)
• InChI Key: CMHBUYRHPHIELA-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC(=O)O)C(=O)C1CCN(CC1)S(=O)(=O)C
• Molecular Formula: C12H22N2O5S
• Molecular Weight: 306.38 g/mol

Description

2-[(1-Methylsulfonylpiperidine-4-carbonyl)-propylamino]acetic acid, also known as MPDPAA, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a derivative of the neurotransmitter gamma-aminobutyric acid (GABA) and has been shown to have various effects on the central nervous system.

Mechanism of Action

2-[(1-Methylsulfonylpiperidine-4-carbonyl)-propylamino]acetic acid acts as a GABA receptor agonist, meaning that it binds to and activates the GABA receptor in the brain. This leads to an increase in the release of dopamine and other neurotransmitters, which can have various effects on behavior and cognition.
Biochemical and Physiological Effects:
2-[(1-Methylsulfonylpiperidine-4-carbonyl)-propylamino]acetic acid has been shown to have various biochemical and physiological effects on the central nervous system. It has been shown to enhance the release of dopamine and other neurotransmitters, which can lead to improved cognitive function and mood. It has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One advantage of 2-[(1-Methylsulfonylpiperidine-4-carbonyl)-propylamino]acetic acid is that it has been extensively studied and has a well-established mechanism of action. It is also relatively easy to synthesize and can be obtained in large quantities. One limitation is that its effects on the central nervous system can be complex and may vary depending on the dosage and administration method.

Future Directions

There are several potential future directions for research on 2-[(1-Methylsulfonylpiperidine-4-carbonyl)-propylamino]acetic acid. One area of interest is its potential use in the treatment of neurodegenerative disorders such as Parkinson's disease. It may also be useful in the treatment of other neurological disorders such as depression and anxiety. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

2-[(1-Methylsulfonylpiperidine-4-carbonyl)-propylamino]acetic acid can be synthesized through a multi-step process starting with the reaction of piperidine with chloroacetyl chloride, followed by the addition of methylsulfonyl chloride and propylamine. The final product is then purified through recrystallization.

Scientific Research Applications

2-[(1-Methylsulfonylpiperidine-4-carbonyl)-propylamino]acetic acid has been primarily studied for its potential use in neuroscience research. It has been shown to enhance the release of dopamine and other neurotransmitters in the brain, which can have various effects on behavior and cognition. It has also been studied for its potential use in the treatment of neurodegenerative disorders such as Parkinson's disease.